![molecular formula C9H12O2 B144263 7,8-Dimethylidene-1,4-dioxaspiro[4.4]nonane CAS No. 125404-49-1](/img/structure/B144263.png)
7,8-Dimethylidene-1,4-dioxaspiro[4.4]nonane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7,8-Dimethylidene-1,4-dioxaspiro[4.4]nonane, also known as DMDN, is a synthetic compound that has been the subject of several scientific studies due to its potential applications in various fields, including medicine, agriculture, and environmental science. DMDN is a bicyclic organic compound that contains a spiro ring system and two dioxolane rings. The compound has a unique structure that makes it an interesting subject of research.
Mechanism of Action
The mechanism of action of 7,8-Dimethylidene-1,4-dioxaspiro[4.4]nonane is not fully understood. However, studies have shown that the compound inhibits the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, molecules that play a role in inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. Studies have shown that the compound can reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to reduce the expression of COX-2 and inducible nitric oxide synthase (iNOS), two enzymes involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
7,8-Dimethylidene-1,4-dioxaspiro[4.4]nonane has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, and it has a unique structure that makes it an interesting subject of research. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 7,8-Dimethylidene-1,4-dioxaspiro[4.4]nonane. One potential area of research is the development of this compound-based drugs for the treatment of chronic pain and inflammatory diseases. Another area of research is the investigation of the mechanism of action of this compound and its potential interactions with other molecules in the body. Additionally, further studies are needed to explore the potential applications of this compound in other fields, such as agriculture and environmental science.
Conclusion
In conclusion, this compound is a synthetic compound that has potential applications in various fields, including medicine, agriculture, and environmental science. The compound has anti-inflammatory and analgesic properties and inhibits the activity of COX-2. While this compound has several advantages for lab experiments, its low solubility in water can make it difficult to work with in certain experiments. There are several future directions for research on this compound, including the development of this compound-based drugs and the investigation of its mechanism of action.
Synthesis Methods
The synthesis of 7,8-Dimethylidene-1,4-dioxaspiro[4.4]nonane involves a multi-step process that requires specific reagents and conditions. The most common method for synthesizing this compound is through the reaction of 2,3-dimethylbutadiene with paraformaldehyde in the presence of a Lewis acid catalyst. The reaction yields a mixture of isomers, which can be separated using column chromatography.
Scientific Research Applications
7,8-Dimethylidene-1,4-dioxaspiro[4.4]nonane has been the subject of several scientific studies due to its potential applications in various fields. One of the most promising applications of this compound is in the field of medicine. Recent studies have shown that this compound has anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases.
properties
CAS RN |
125404-49-1 |
---|---|
Molecular Formula |
C9H12O2 |
Molecular Weight |
152.19 g/mol |
IUPAC Name |
7,8-dimethylidene-1,4-dioxaspiro[4.4]nonane |
InChI |
InChI=1S/C9H12O2/c1-7-5-9(6-8(7)2)10-3-4-11-9/h1-6H2 |
InChI Key |
XQKLTFMBRLLSAQ-UHFFFAOYSA-N |
SMILES |
C=C1CC2(CC1=C)OCCO2 |
Canonical SMILES |
C=C1CC2(CC1=C)OCCO2 |
synonyms |
1,4-Dioxaspiro[4.4]nonane, 7,8-bis(methylene)- |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.